N-(3-(6-morpholinopyridazin-3-yl)phenyl)-3-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-3-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C22H20N8O2/c31-22(17-4-2-6-19(14-17)30-15-23-27-28-30)24-18-5-1-3-16(13-18)20-7-8-21(26-25-20)29-9-11-32-12-10-29/h1-8,13-15H,9-12H2,(H,24,31)
• InChI Key: FVDCBMCPDIUTGX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)C3=CC(=CC=C3)NC(=O)C4=CC(=CC=C4)N5C=NN=N5
• Molecular Formula: C22H20N8O2
• Molecular Weight: 428.4 g/mol

Description

N-(3-(6-morpholinopyridazin-3-yl)phenyl)-3-(1H-tetrazol-1-yl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development. This compound has been found to have promising pharmacological properties and has been the subject of extensive research in recent years.

Scientific Research Applications

Heterocyclic Synthesis

A study by Ho and Suen (2013) explored the synthesis of various heterocyclic compounds, including pyrazole, pyrimidine, and pyridine derivatives. These compounds are significant due to their potential applications in medicinal chemistry and material science.

Biological Activity of Thiazolo[4,5-d]pyridazinones

Research by Demchenko et al. (2015) involved the synthesis of novel thiazolo[4,5-d]pyridazinones with morpholino substitutions. These compounds were tested for their analgesic and anti-inflammatory activities, highlighting their potential use in pharmacology.

Synthesis of Polycyclic Imidazolidinones

Zhu et al. (2017) investigated the synthesis of polycyclic imidazolidinone derivatives using morpholine, a compound related to N-(3-(6-morpholinopyridazin-3-yl)phenyl)-3-(1H-tetrazol-1-yl)benzamide. This study, published in Organic Letters, demonstrates the importance of such compounds in organic synthesis and drug discovery (Zhu, Lv, Anesini, & Seidel, 2017).

Antitumor Activity of Indazole Carboxamides

Lu et al. (2017) conducted a study on the synthesis and biological activity of indazole carboxamides, which includes compounds similar to this compound. The research focused on their inhibitory effects on cancer cell proliferation, underlining the compound's potential in cancer treatment (Lu et al., 2017).

Anticonvulsant Properties of Benzothiazole Derivatives

Amir et al. (2012) explored the synthesis and characterization of benzothiazole derivatives, including morpholino derivatives, and evaluated their anticonvulsant properties. This research suggests the potential use of such compounds in the treatment of epilepsy (Amir, Asif, Ali, & Hassan, 2012).